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Compound of Interest

Compound Name: Ferric stearate

Cat. No.: B148104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ferric stearate, a compound of

significant interest in various scientific and industrial fields, including pharmaceutical

development. This document outlines its chemical identity, structural formula, physicochemical

properties, synthesis protocols, and key applications.

Chemical Identity and Structure
Ferric stearate, also known as iron(III) stearate or iron tristearate, is a salt formed between a

ferric iron (Fe³⁺) cation and three stearate anions.[1][2] Stearic acid is a long-chain saturated

fatty acid. The overall chemical formula for ferric stearate is C₅₄H₁₀₅FeO₆.[1][2]

The structure consists of a central iron(III) ion coordinated to the carboxylate groups of three

stearate molecules. The long hydrocarbon chains of the stearate molecules give the compound

its characteristic lipophilic nature.

Visual Representation of Ferric Stearate Structure
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Caption: Molecular Structure of Ferric Stearate.

Physicochemical Properties
Ferric stearate is an orange-red or brown, hygroscopic powder.[2] Its key physicochemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₅₄H₁₀₅FeO₆ [1][2]

Molecular Weight 906.3 g/mol [1]

Appearance Orange-red or brown powder [2]

Melting Point 84 °C (183 °F; 357 K) [2]

Solubility

Insoluble in water. Soluble in

hot ethanol, toluene,

chloroform, acetone, benzene,

and turpentine.

[2]

Density 0.849 g/mL at 25 °C [3]

Flash Point >230 °F [3]

Synthesis of Ferric Stearate
Ferric stearate can be synthesized through various methods, with the saponification-

metathesis reaction being a common and effective approach. This method involves the

saponification of stearic acid to form a stearate salt, followed by a metathesis reaction with a

soluble iron(III) salt.

Experimental Protocol: Saponification-Metathesis
Synthesis
This protocol is adapted from a patented synthesis method to yield high-purity ferric stearate.

Materials:

Stearic Acid

Sodium Hydroxide (NaOH)

Soluble Iron(III) Salt (e.g., Ferric Chloride, FeCl₃)

Distilled Water
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Procedure:

Saponification:

Prepare a 0.5% - 3% (w/w) aqueous solution of sodium hydroxide.

Heat the sodium hydroxide solution to 90-95 °C.

While stirring, slowly add stearic acid to the heated solution.

Monitor the pH of the reaction mixture. Continue adding stearic acid until the pH is

between 9 and 10.

Maintain stirring for an additional 20-25 minutes to ensure complete saponification,

resulting in a sodium stearate solution.

Metathesis Reaction:

Cool the sodium stearate solution to a temperature between 60-80 °C.

Separately, prepare a 1% - 10% (w/w) aqueous solution of a soluble iron(III) salt and

preheat it to 50-70 °C.

Slowly add the preheated iron(III) salt solution to the sodium stearate solution while

stirring. An orange-yellow precipitate of ferric stearate will form.

Continue adding the iron(III) salt solution until the pH of the reaction mixture is between 3

and 4.

Isolation and Purification:

Filter the precipitate from the reaction mixture.

Wash the collected ferric stearate precipitate with water to remove any unreacted salts

and impurities.

Dry the purified ferric stearate powder.
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Workflow Diagram for Ferric Stearate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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